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Compound of Interest

Compound Name: Teuvincenone B

Cat. No.: B8250907 Get Quote

An In-depth Technical Guide on Teuvincenone B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on

Teuvincenone B, a natural product of interest in the scientific community.

Chemical and Physical Properties
Teuvincenone B is a diterpenoid compound that has been isolated from plant sources. Below

is a summary of its key chemical identifiers.

Property Value

CAS Number 127419-64-1

Molecular Weight 344.4 g/mol

Molecular Formula C₂₀H₂₄O₅

Biological Activity
Teuvincenone B has been reported to possess several biological activities, primarily

antioxidant and antitumor effects[1]. It was first isolated from the roots of Teucrium polium[1].

Commercial suppliers also claim that Teuvincenone B induces apoptosis in tumor and cancer
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cells by inhibiting protein kinases, which are crucial enzymes for cell growth and division.

Furthermore, it is suggested to be a potent inhibitor of cellulose synthase[2][3]. These claims,

however, should be interpreted with caution as they are not yet fully substantiated by peer-

reviewed primary scientific literature.

Research on related abietane diterpenoids from the Teucrium genus has shown cytotoxic

effects against various human cancer cell lines, including HCT116, H460, HepG2, BGC823,

and HeLa cells[4]. While this suggests a potential mechanism of action for Teuvincenone B,

specific studies on its direct interactions and effects on these cell lines are not yet available in

the public domain.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Teuvincenone B are not

extensively documented in publicly available scientific literature. General methodologies for

assessing cytotoxicity of natural compounds, such as the MTT assay, are commonly used and

would be applicable for studying the effects of Teuvincenone B on cancer cell lines[5][6].

Similarly, standard assays for enzyme inhibition would be appropriate to verify its effects on

protein kinases and cellulose synthase.

Signaling Pathways
Specific signaling pathways modulated by Teuvincenone B have not been elucidated in the

available scientific literature. The claim that it induces apoptosis via inhibition of protein kinases

suggests that it may interfere with common cell survival and proliferation pathways, such as the

MAPK/ERK or PI3K/Akt pathways, but this remains to be experimentally verified.

Workflow for Natural Product Investigation
The following diagram illustrates a general workflow for the isolation and biological evaluation

of a natural product like Teuvincenone B.
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Isolation & Purification

Structural Elucidation

Biological Evaluation

Mechanism of Action

Plant Material (e.g., Teucrium polium)

Solvent Extraction

Chromatographic Fractionation

Isolation of Pure Teuvincenone B

Spectroscopic Analysis (NMR, MS)

Cytotoxicity Assays (e.g., MTT) Enzyme Inhibition Assays

In Vivo Studies (Animal Models)

Signaling Pathway Analysis

Click to download full resolution via product page

A generalized workflow for natural product research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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